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For Researchers, Scientists, and Agrochemical Development Professionals

Introduction
Dimorpholinophosphinyl chloride (DMPC) is a highly reactive organophosphorus

compound, recognized for its efficacy as a coupling and phosphorylating agent. While its

applications in pharmaceutical synthesis are well-documented, its potential within the

agrochemical sector, particularly for the synthesis of novel pesticides, remains a promising area

of exploration. This document provides detailed application notes and protocols for the use of

DMPC in the synthesis of phosphonamide and phosphorodiamidate moieties, which are

common in various insecticidal, herbicidal, and fungicidal compounds.

DMPC's unique structure, featuring two morpholine rings, offers a stable and sterically hindered

scaffold that can influence the biological activity and physicochemical properties of the resulting

agrochemical. Its high reactivity allows for efficient bond formation under mild conditions,

making it an attractive reagent for the synthesis of complex agrochemical candidates.

Chemical Properties of Dimorpholinophosphinyl
Chloride
A summary of the key chemical properties of DMPC is provided in Table 1. Understanding

these properties is crucial for designing and optimizing synthetic protocols.
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Property Value Reference

CAS Number 7264-90-6 [1]

Molecular Formula C₈H₁₆ClN₂O₃P [1]

Molecular Weight 254.65 g/mol [1]

Appearance White to off-white solid

Melting Point 80-83 °C

Solubility

Soluble in dichloromethane,

chloroform, acetonitrile. Reacts

with water and alcohols.

Stability
Moisture-sensitive. Store under

an inert atmosphere.

Applications in Agrochemical Synthesis
DMPC serves as a versatile reagent for the introduction of a dimorpholinophosphinyl moiety

into a variety of molecules. This is particularly relevant for the synthesis of organophosphorus

pesticides, a class known for their effectiveness as insecticides and acaricides through the

inhibition of acetylcholinesterase.[2]

The primary application of DMPC in this context is the formation of phosphonamides and

phosphorodiamidates by reaction with amines and alcohols, respectively. This allows for the

creation of a diverse library of potential agrochemical candidates for high-throughput screening.

Hypothetical Agrochemical Target Synthesis
To illustrate the utility of DMPC, we present a hypothetical synthesis of an agrochemical

candidate analogous to the nematicide Fenamiphos. Fenamiphos is synthesized by

condensing an O-alkyl N-alkyl phosphoramidochloridate with a phenol.[1] By replacing the

phosphoramidochloridate with DMPC, we can synthesize a novel phosphorodiamidate with

potential pesticidal activity.

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Fenamiphos
https://pubchem.ncbi.nlm.nih.gov/compound/Fenamiphos
https://pubchem.ncbi.nlm.nih.gov/compound/Fenamiphos
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/453.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Fenamiphos
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following protocols are provided as a general guideline for the synthesis of

phosphonamides and phosphorodiamidates using DMPC. Optimization of reaction conditions

(e.g., temperature, reaction time, solvent, and base) may be necessary for specific substrates.

Protocol 1: Synthesis of a Hypothetical
Phosphorodiamidate Insecticide Candidate
This protocol describes the synthesis of a phosphorodiamidate by reacting DMPC with a

substituted phenol, analogous to the synthesis of Fenamiphos.

Reaction Scheme:

Dimorpholinophosphinyl
chloride (DMPC)

Hypothetical Phosphorodiamidate
Insecticide Candidate

Substituted
Phenol

Base
(e.g., Triethylamine)

Triethylamine
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Solvent
(e.g., Dichloromethane)

Dimorpholinophosphinyl
chloride (DMPC)
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Primary or Secondary
Amine

Base
(e.g., Pyridine)

Pyridinium
Hydrochloride

Solvent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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